Cas no 1859026-96-2 (Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo-)

• Product Name: Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo-
• CAS No: 1859026-96-2
• MF: C₈H₉BrINO₂S
• MW: 390.036032438278
• CID: 5961336
• PubChem ID: 130548923
• Update Time: 2025-06-13

Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo-
• 1859026-96-2
• 2-Bromo-N-ethyl-4-iodobenzene-1-sulfonamide
• EN300-1452862

• Inchi： 1S/C8H9BrINO2S/c1-2-11-14(12,13)8-4-3-6(10)5-7(8)9/h3-5,11H,2H2,1H3
• InChI Key： HTQMKHDPCCXVJW-UHFFFAOYSA-N
• SMILES： C1(S(NCC)(=O)=O)=CC=C(I)C=C1Br

Computed Properties

• Exact Mass: 388.85821g/mol
• Monoisotopic Mass: 388.85821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 2.002±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±55.0 °C(Predicted)
• pka: 10.94±0.50(Predicted)

Additional information on Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo-

Comprehensive Overview of Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo- (CAS No. 1859026-96-2)

Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo- (CAS No. 1859026-96-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining bromine and iodine substituents on a benzene ring, which enhances its reactivity and utility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science, particularly in the development of novel bioactive molecules.

The growing demand for halogenated sulfonamides like Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo- is driven by their role as intermediates in the synthesis of targeted therapeutics. Recent studies highlight their importance in designing enzyme inhibitors and receptor modulators, addressing challenges in precision medicine. With the rise of AI-driven drug design, compounds such as this are being explored for their structure-activity relationships (SAR) to optimize efficacy and reduce side effects.

From an industrial perspective, Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo- is valued for its stability and compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, a hot topic in organic synthesis. The compound’s halogen-rich structure also makes it a candidate for catalysis research and green chemistry initiatives, aligning with global trends toward sustainable practices.

In the context of user search trends, queries like "applications of bromo-iodo sulfonamides" and "CAS 1859026-96-2 suppliers" reflect the compound’s commercial relevance. Additionally, questions about "sulfonamide toxicity" and "safe handling of halogenated aromatics" underscore the need for clear technical documentation. This article addresses these concerns by providing a balanced view of the compound’s scientific significance and practical considerations.

Future research directions for Benzenesulfonamide, 2-bromo-N-ethyl-4-iodo- may include its integration into high-throughput screening platforms or nanomaterial functionalization. As the pharmaceutical industry shifts toward personalized therapies, such compounds could play a critical role in developing next-generation small-molecule drugs. For researchers and suppliers, staying updated on its synthetic protocols and regulatory status is essential to leverage its full potential.